2-[(2,6-dichlorobenzyl)sulfanyl]-3H-indol-3-one N-(2,4,6-trichlorophenyl)hydrazone

• IUPAC Name: [2-[(2,6-dichlorophenyl)methylsulfanyl]-1H-indol-3-yl]-(2,4,6-trichlorophenyl)diazene
• InChI: InChI=1S/C21H12Cl5N3S/c22-11-8-16(25)20(17(26)9-11)29-28-19-12-4-1-2-7-18(12)27-21(19)30-10-13-14(23)5-3-6-15(13)24/h1-9,27H,10H2
• InChI Key: FWKJYBKRUPUKGL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(N2)SCC3=C(C=CC=C3Cl)Cl)N=NC4=C(C=C(C=C4Cl)Cl)Cl
• Molecular Formula: C21H12Cl5N3S
• Molecular Weight: 515.7 g/mol

Description

2-[(2,6-dichlorobenzyl)sulfanyl]-3H-indol-3-one N-(2,4,6-trichlorophenyl)hydrazone is a useful research compound. Its molecular formula is C21H12Cl5N3S and its molecular weight is 515.66. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Researchers have developed methods for synthesizing diverse heterocyclic compounds, including thiophene and pyrrole derivatives, through heterocyclization processes. These synthetic routes utilize sulfanyl groups and hydrazone functionalities, contributing to the formation of complex structures with potential applications in material science and pharmaceuticals (Rozentsveig et al., 2022).

Electrochemical Behavior

Aromatic and heteroaromatic sulfonylhydrazone derivatives have been characterized for their electrochemical behavior. Studies have involved cyclic voltammetry and other electrochemical techniques to understand the properties of these compounds, which could inform their use in electronic and sensing applications (Gündüzalp et al., 2014).

Antimicrobial Activities

The antimicrobial properties of compounds related to the query have been explored, with some demonstrating activity against various microorganisms. This suggests potential applications in developing new antimicrobial agents or coatings to combat resistant strains of bacteria (El-Gaby et al., 2000).

Material Science Applications

Compounds with sulfanyl and hydrazone groups have been used to create materials with unique properties, such as high refractive indices and small birefringences. These materials may find applications in optics and photonics, indicating the versatility of such chemical structures in technological advancements (Tapaswi et al., 2015).

Catalytic Applications

Research has also focused on the catalytic properties of complexes involving similar compounds, which could be leveraged in various chemical transformations. This includes the synthesis of indoles, a class of compounds with significant pharmaceutical relevance, through catalyzed methods (Wagaw et al., 1999).